Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H4Cl3N B1580783 4,5,7-Trichloroquinoline CAS No. 23834-01-7

4,5,7-Trichloroquinoline

Cat. No. B1580783
CAS RN: 23834-01-7
M. Wt: 232.5 g/mol
InChI Key: WWFMSYKATMDLJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05973153

Procedure details

reacting 5,7-dichloro-4-hydoxyquinoline with thionyl chloride in the presence of N,N-dimethylformamide or N,N-diethylformamide to obtain 4,5,7-trichloroquinoline,
Name
5,7-dichloro-4-hydoxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N,N-diethylformamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
4,5,7-trichloroquinoline

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:11]=[C:10]([Cl:12])[CH:9]=[C:8]2[C:3]=1[C:4](O)=[CH:5][CH:6]=[N:7]2.S(Cl)([Cl:16])=O.C(N(CC)C=O)C>CN(C)C=O>[Cl:16][C:4]1[C:3]2[C:8](=[CH:9][C:10]([Cl:12])=[CH:11][C:2]=2[Cl:1])[N:7]=[CH:6][CH:5]=1

Inputs

Step One
Name
5,7-dichloro-4-hydoxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C2C(=CC=NC2=CC(=C1)Cl)O
Step Two
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(Cl)Cl
Step Three
Name
N,N-diethylformamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)N(C=O)CC
Step Four
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4,5,7-trichloroquinoline
Type
product
Smiles
ClC1=CC=NC2=CC(=CC(=C12)Cl)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.